Cas no 2230800-11-8 (1-benzyl-1H-imidazol-4-amine dihydrochloride)

• Product Name: 1-benzyl-1H-imidazol-4-amine dihydrochloride
• CAS No: 2230800-11-8
• MF: C₁₀H₁₃Cl₂N₃
• MW: 246.136319875717
• MDL: MFCD31666980
• CID: 5325786
• PubChem ID: 137965854
• Update Time: 2025-06-14

1-benzyl-1H-imidazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-imidazol-4-amine dihydrochloride

• MDL： MFCD31666980
• Inchi： 1S/C10H11N3.2ClH/c11-10-7-13(8-12-10)6-9-4-2-1-3-5-9;;/h1-5,7-8H,6,11H2;2*1H
• InChI Key： NAULCWZHPKDXCG-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C=C(N)N=1.[H]Cl.[H]Cl

Additional information on 1-benzyl-1H-imidazol-4-amine dihydrochloride

Comprehensive Overview of 1-benzyl-1H-imidazol-4-amine dihydrochloride (CAS No. 2230800-11-8)

1-benzyl-1H-imidazol-4-amine dihydrochloride (CAS No. 2230800-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and benzyl substitution, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in drug discovery and development.

The molecular structure of 1-benzyl-1H-imidazol-4-amine dihydrochloride features a protonated amine group, making it highly soluble in aqueous solutions. This property is crucial for its use in biological assays and in vitro studies. Recent trends in scientific literature highlight its utility in synthesizing small-molecule inhibitors, particularly those targeting enzyme pathways associated with metabolic disorders. The dihydrochloride salt form ensures stability, a key factor for long-term storage and experimental reproducibility.

In the context of current research hotspots, 1-benzyl-1H-imidazol-4-amine dihydrochloride is often discussed alongside drug repurposing and precision medicine. These topics dominate search engine queries, as scientists explore novel uses for existing compounds. For instance, its potential as a scaffold for kinase inhibitors aligns with the growing demand for targeted cancer therapies. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a valuable tool in pharmacological research.

The synthesis of 1-benzyl-1H-imidazol-4-amine dihydrochloride typically involves N-alkylation of imidazole derivatives, followed by amine protection and salt formation. This process is optimized for yield and purity, ensuring compliance with Good Manufacturing Practices (GMP). Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, addressing common user queries about quality control in chemical synthesis.

From an SEO perspective, terms like "buy 1-benzyl-1H-imidazol-4-amine dihydrochloride" and "CAS 2230800-11-8 supplier" are frequently searched, reflecting commercial interest. However, the compound’s primary value lies in its research applications, particularly in structure-activity relationship (SAR) studies. Its mechanistic versatility also makes it a subject of interest in computational chemistry, where molecular docking simulations predict its interactions with biological targets.

Environmental and safety considerations are another critical aspect. While 1-benzyl-1H-imidazol-4-amine dihydrochloride is not classified as hazardous, proper laboratory handling protocols are emphasized in safety data sheets (SDS). This aligns with the increasing focus on green chemistry and sustainable research practices, topics frequently explored in academic and industrial forums.

In summary, 1-benzyl-1H-imidazol-4-amine dihydrochloride (CAS No. 2230800-11-8) represents a multifaceted compound with broad relevance in modern science. Its integration into drug discovery pipelines and alignment with emerging biomedical trends underscore its importance. As research evolves, this compound is poised to remain a key player in advancing therapeutic innovations.